Cas no 2098078-34-1 (N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098078-34-1
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 5048481
• Update Time: 2025-06-13

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine
• N-methyl-1-(1-prop-2-ynyl-3-thiophen-2-ylpyrazol-4-yl)methanamine
• N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C12H13N3S/c1-3-6-15-9-10(8-13-2)12(14-15)11-5-4-7-16-11/h1,4-5,7,9,13H,6,8H2,2H3
• InChI Key： IKDXRKFNEAXBFT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=CN(CC#C)N=1)CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1

Additional information on N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine

Comprehensive Overview of N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 2098078-34-1)

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine is a specialized organic compound with a unique molecular structure that combines a pyrazole core, a thiophene ring, and a propargyl group. This compound, identified by CAS No. 2098078-34-1, has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the thiophene moiety enhances its electronic properties, making it a candidate for optoelectronic applications, while the propargyl group offers versatility in click chemistry reactions.

In recent years, the demand for heterocyclic compounds like N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine has surged, driven by advancements in medicinal chemistry and catalysis. Researchers are particularly intrigued by its potential as a building block for designing novel kinase inhibitors or GPCR modulators, topics frequently searched in academic and industrial databases. Its structural complexity also aligns with the growing trend of fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS No. 2098078-34-1 typically involves multi-step organic reactions, including Sonogashira coupling and N-alkylation, which are widely discussed in synthetic chemistry forums. Its pyrazole-thiophene hybrid scaffold is analogous to motifs found in FDA-approved drugs, sparking curiosity about its bioactivity and ADME properties—common keywords in pharmacokinetic studies. Additionally, the compound’s propargyl functionality makes it a valuable intermediate for bioconjugation, a technique trending in antibody-drug conjugate (ADC) research.

From an industrial perspective, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine exemplifies the shift toward sustainable chemistry. Questions about its green synthesis and catalytic efficiency often appear in search queries, reflecting the global emphasis on eco-friendly methodologies. Furthermore, its potential role in material science, such as in organic semiconductors or conductive polymers, aligns with the rising interest in renewable energy solutions.

In summary, CAS No. 2098078-34-1 represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural features and synthetic adaptability position it as a subject of ongoing exploration, resonating with trending topics like AI-aided molecular design and green chemistry. As research progresses, this compound may unlock new avenues in therapeutic development and functional materials, addressing some of the most pressing challenges in modern science.